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Compound of Interest

Compound Name: Oxazine-170

Cat. No.: B1263324

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oxazine-170, also known as Oxazine 720, is a cationic fluorescent dye belonging to the
phenoxazine class. It is a valuable tool in various scientific disciplines due to its strong
absorption in the red region of the visible spectrum and its intense fluorescence emission in the
deep-red to near-infrared (NIR) region. This technical guide provides a comprehensive
overview of the chemical structure, physicochemical properties, and key applications of
Oxazine-170, with a focus on its utility in research and development.

Chemical Structure and Identification

The chemical structure of the Oxazine-170 cation is characterized by a
benzo[a]phenoxazinium core with ethylamino substituents. It is typically available as a
perchlorate salt.

Diagram of the Chemical Structure of Oxazine-170 Cation
Caption: 2D structure of the Oxazine-170 cation.

Table 1: Chemical Identifiers for Oxazine-170 Perchlorate
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Identifier Value Reference(s)
CAS Number 62669-60-7 [11[2]
Molecular Formula C21H22CIN3Os [2]

Molecular Weight 431.87 g/mol [11[2]

IUPAC Name (cation)

ethyl-[5-(ethylamino)-10-
methylbenzo[a]phenoxazin-9-

ylidene]-methylazanium

[3]

Oxazine 720, Oxazine 170

Synonyms [4]
perchlorate
CCNC1=CC2=C(C3=CC=CC=
C31)N=C4C=C(C(=

SMILES [1]
[NH+]CC)C=C402)C.
[O-]CI(=0)(=0)=0
YCGJPLISNURWCC-

INChl Key [2]

YFZNFVDXSA-N

Physicochemical and Spectroscopic Properties

Oxazine-170 exhibits favorable photophysical properties that make it a robust fluorescent

probe. A summary of its key properties is presented in the tables below.

Table 2: Physicochemical Properties of Oxazine-170 Perchlorate

Property

Value

Reference(s)

Physical Form

Powder

[2]

Melting Point

260 °C (decomposes)

[2]

Solubility

Soluble in methanol, ethanol,

and chloroform.

[2]141(5]

Table 3: Spectroscopic Properties of Oxazine-170
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Property Value Conditions Reference(s)

Absorption Maximum

613 nm Methanol [4]
(Amax)
624 nm [2]
Molar Extinction ]
. 83,000 M~icm~ at 613 nm in Methanol  [4]
Coefficient ()
Emission Maximum
~645 nm [6]
(Aem)
Fluorescence
] 0.63 Methanol [4]
Quantum Yield ()
~0.5 Ethanol
Excitation Spectrum
300 - 550 nm [6]
Range
Synthesis

While a detailed, step-by-step protocol for the synthesis of Oxazine-170 is not readily available
in the public domain, the general synthesis of benzo[a]phenoxazinium dyes involves the acid-
catalyzed condensation of a nitrosated 3-aminophenol derivative with a corresponding N-
substituted naphthylamine. The synthesis typically proceeds as follows:

» Nitrosation: A 3-aminophenol derivative is treated with a nitrosating agent, such as sodium
nitrite in an acidic medium, to form the corresponding nitroso-aminophenol.

o Condensation: The nitroso-aminophenol is then condensed with an N-substituted
naphthylamine in the presence of an acid catalyst. This reaction forms the tetracyclic
benzo[a]phenoxazinium core.

 Purification: The resulting dye is then purified, often by precipitation as a salt (e.g.,
perchlorate) and subsequent recrystallization.

Experimental Protocols and Applications

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2773134/
https://www.researchgate.net/publication/26883312_Oxazine_Conjugated_Nanoparticle_Detects_In_Vivo_Hypochlorous_Acid_and_Peroxynitrite_Generation
https://pmc.ncbi.nlm.nih.gov/articles/PMC2773134/
https://www.researchgate.net/publication/43183917_Intracellular_imaging_of_organelles_with_new_water-soluble_benzophenoxazine_dyes
https://pmc.ncbi.nlm.nih.gov/articles/PMC2773134/
https://www.researchgate.net/publication/43183917_Intracellular_imaging_of_organelles_with_new_water-soluble_benzophenoxazine_dyes
https://www.benchchem.com/product/b1263324?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Oxazine-170 is a versatile dye with applications in materials science and as a fluorescent
probe in biological and chemical sensing.

Use as a Laser Dye

Due to its high fluorescence quantum yield and photostability, Oxazine-170 is widely used as a
gain medium in dye lasers, particularly for generating laser emission in the red to near-infrared
region of the spectrum.

Fluorescence Microscopy and Cellular Imaging

Although specific, detailed protocols for staining live cells with Oxazine-170 are not extensively
documented in publicly available literature, its spectral properties make it a candidate for
fluorescence microscopy applications. Related oxazine dyes have been used to stain various
cellular organelles. A general protocol for staining live cells with a fluorescent dye like Oxazine-
170 would typically involve the following steps. Note: This is a generalized protocol and
requires optimization for specific cell types and experimental conditions.

Experimental Protocol: General Live-Cell Staining

o Prepare Staining Solution: Prepare a stock solution of Oxazine-170 perchlorate in a suitable
solvent like DMSO. On the day of the experiment, dilute the stock solution in a pre-warmed,
serum-free cell culture medium or a buffered salt solution to the desired final concentration
(typically in the nanomolar to low micromolar range).

o Cell Preparation: Culture cells on a suitable imaging substrate (e.g., glass-bottom dishes or
chamber slides).

» Staining: Remove the culture medium and wash the cells with a pre-warmed buffer. Add the
staining solution to the cells and incubate for a specific period (e.g., 15-30 minutes) at 37°C,
protected from light.

e Washing: Remove the staining solution and wash the cells multiple times with the pre-
warmed buffer to remove unbound dye and reduce background fluorescence.

e Imaging: Image the stained cells using a fluorescence microscope equipped with appropriate
excitation and emission filters for Oxazine-170 (e.g., excitation around 620 nm and emission
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collection above 640 nm).

Biosensing Applications

Oxazine-170 has been incorporated into biosensors for the detection of various analytes. For
instance, it has been used in the development of fluorescent biosensors for ammonia and urea.
[7] The sensing mechanism often relies on a change in the fluorescence properties of Oxazine-

170 upon interaction with the analyte or a product of an enzymatic reaction involving the
analyte.

Workflow for a Urea Biosensor Using Oxazine-170
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Caption: Workflow of a ratiometric fluorescent urea biosensor.

Use in Probing Biological Signaling Pathways
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While Oxazine-170 itself has not been extensively reported as a direct probe for specific
signaling pathways, closely related oxazine dyes have been utilized in the development of
sensors for reactive oxygen and nitrogen species (ROS/RNS), which are critical signaling
molecules in many biological processes. For example, an oxazine-conjugated nanoparticle has
been developed as a fluorogenic sensor for hypochlorous acid (HOCI) and peroxynitrite
(ONOO™), which are generated during inflammation.

Signaling Pathway Context: ROS/RNS Detection

Inflammatory Stimulus
(e.g., Ischemia)

Cellular Responsg (e.g., Neutrophil)

( )
'

Activates

y

- )

Results in

Fluorescence Signal (‘'Turn-On’)

Enables

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1263324?utm_src=pdf-body
https://www.benchchem.com/product/b1263324?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1263324?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Caption: Detection of inflammatory signaling via an oxazine-based ROS/RNS sensor.

Safety and Handling

Oxazine-170 perchlorate should be handled with appropriate safety precautions in a laboratory
setting.

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[2]

o Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[2]

o Personal Protective Equipment (PPE): Safety glasses, gloves, and a lab coat should be worn
when handling this compound. Work in a well-ventilated area or use a fume hood.

Conclusion

Oxazine-170 is a valuable fluorescent dye with strong absorption and emission in the red and
near-infrared regions of the spectrum. Its robust photophysical properties have led to its use as
a laser dye and in the development of fluorescent biosensors. While its application in direct
imaging of specific subcellular structures or signaling pathways is not as well-documented as
some other fluorophores, its spectral characteristics suggest potential for such applications with
further research and protocol development. Researchers and scientists can leverage the
information in this guide to explore the potential of Oxazine-170 in their respective fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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